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Compound of Interest

Compound Name: Chromium(2+);chloride

Cat. No.: B13735062 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. The proper disposal of chemical waste, such

as Chromium(II) chloride, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of Chromium(II) chloride, ensuring the protection of personnel and adherence to

regulatory standards.

Immediate Safety and Handling Precautions
Chromium(II) chloride is a hazardous substance that requires careful handling. It is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2] It is also air

and moisture sensitive.[1] Before any handling or disposal procedures, it is crucial to be familiar

with the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling Chromium(II) chloride. This includes:

Eye Protection: ANSI Z87.1 compliant safety glasses or goggles. A full-face shield is required

if there is a splash hazard.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Body Protection: A laboratory coat and protective work clothing, including long sleeves and

pants.
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Respiratory Protection: All handling of powdered Chromium(II) chloride should be performed

in a certified chemical fume hood to avoid inhalation.[3] If a fume hood is not available, a

NIOSH-approved respirator with a particulate filter is necessary.

All containers for chromium-containing waste must be clearly labeled.[4] Safety showers and

eyewash stations should be readily accessible.[4]

Spill and Emergency Procedures: In the event of a spill, evacuate non-essential personnel from

the area and ensure it is well-ventilated. For dry spills, use dry clean-up procedures to avoid

generating dust.[5][6] Moisten the spilled material first or use a HEPA-filter vacuum for clean-up

and place the material into sealed containers for disposal.[7] Do not use compressed air for

cleanup. For wet spills, vacuum or shovel the material into labeled containers for disposal.[6]

Wash the spill area with large amounts of water, and prevent runoff into drains.[5][6]

Quantitative Data Summary
The following table summarizes key quantitative data related to Chromium(II) chloride and its

disposal.

Data Point Value Reference

Acute Oral Toxicity (LD50, Rat) 1,870 mg/kg [8]

EPA Hazardous Waste

Number (Corrosivity)
D002 [8]

EPA Hazardous Waste

Number (Toxicity)
D007 [8]

Toxicity Characteristic

Leaching Procedure (TCLP)

Limit for Chromium

> 5 mg/L [8]

Disposal Workflow
The proper disposal of Chromium(II) chloride waste involves a multi-step process to ensure

safety and environmental compliance. The following diagram illustrates the logical workflow for

this procedure.
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Caption: A workflow diagram for the proper disposal of Chromium(II) chloride waste.
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Experimental Protocol: Precipitation of
Chromium(II) Chloride Waste
For liquid waste containing dissolved Chromium(II) chloride, chemical precipitation is a

common and effective treatment method to convert the soluble chromium into a more stable,

solid form before disposal. This procedure should be performed by trained personnel in a

controlled laboratory setting.

Objective: To precipitate chromium ions from an aqueous solution as chromium(III) hydroxide, a

less soluble and less toxic compound.

Materials:

Aqueous Chromium(II) chloride waste solution

Sodium hydroxide (NaOH) solution (e.g., 1 M)

pH indicator strips or a calibrated pH meter

Beakers

Stirring rod or magnetic stirrer

Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

Spatula

Designated hazardous waste container

Procedure:

Preparation: In a certified chemical fume hood, carefully transfer the aqueous Chromium(II)

chloride waste to a large beaker. If the waste is a solid, dissolve it in water first.

Precipitation: While stirring the solution, slowly add the sodium hydroxide solution. The

addition of a base will cause the precipitation of chromium(III) hydroxide (Cr(OH)₃), which will
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appear as a solid precipitate. The optimal pH for the precipitation of chromium hydroxide is

between 8.5 and 9.[1]

pH Adjustment: Periodically check the pH of the solution using pH indicator strips or a pH

meter. Continue to add the sodium hydroxide solution until the pH of the mixture is stable

within the 8.5-9 range.

Settling: Once the desired pH is reached, stop adding the base and turn off the stirrer. Allow

the precipitate to settle for at least one hour. This will allow for more complete precipitation

and easier separation.

Separation: Separate the solid precipitate from the liquid supernatant by filtration.

Supernatant Testing: The liquid supernatant should be tested for residual chromium content

to ensure it meets local sewer discharge limits before disposal. If the chromium

concentration is still above the permissible limit, the precipitation process should be

repeated.

Waste Disposal:

Solid Waste: The collected solid chromium hydroxide precipitate is considered hazardous

waste. It must be dried and placed in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: If the supernatant meets local discharge limits, it can be neutralized to a pH

between 6 and 8 and then poured down the drain with copious amounts of water.

Final Disposal: The sealed container with the solid chromium hydroxide waste must be

disposed of through a licensed hazardous waste disposal company.[8] Contaminated

packaging should be disposed of as unused product.[8]

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of

Chromium(II) chloride, protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.ukm.my/jkukm/wp-content/uploads/2016/03/85-101.pdf
https://datasheets.scbt.com/sc-239547.pdf
https://datasheets.scbt.com/sc-239547.pdf
https://www.benchchem.com/product/b13735062?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ukm.my [ukm.my]

2. fishersci.com [fishersci.com]

3. benchchem.com [benchchem.com]

4. US4560546A - Chromium hydroxide precipitate obtained by a continuous process for the
removal of chromium from waste waters - Google Patents [patents.google.com]

5. Chromium dichloride | CrCl2 | CID 24871 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. static.cymitquimica.com [static.cymitquimica.com]

7. Graph Attributes | Graphviz [graphviz.org]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Chromium(II) Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13735062#chromium-2-chloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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